N-(2,6-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide

• IUPAC Name: N-(2,6-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C20H18FN3O3/c1-12-5-4-6-13(2)18(12)22-20(26)19-16(27-3)11-17(25)24(23-19)15-9-7-14(21)8-10-15/h4-11H,1-3H3,(H,22,26)
• InChI Key: QPNZYEOKGJVMKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=NN(C(=O)C=C2OC)C3=CC=C(C=C3)F
• Molecular Formula: C20H18FN3O3
• Molecular Weight: 367.4 g/mol

Description

N-(2,6-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide is a useful research compound. Its molecular formula is C20H18FN3O3 and its molecular weight is 367.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Science

Aromatic polyamides incorporating triphenylamine units, such as those derived from triphenylamine-containing aromatic diamines, exhibit significant electrochromic and electrofluorescent properties. These materials demonstrate excellent solubility, thermal stability, and the ability to undergo reversible redox reactions, making them suitable for applications in electrochromic devices and organic electronics. The inclusion of methoxy-substituted triphenylamine units in the polymer backbone enhances their electrochromic characteristics, allowing for multicolor electrochromic switching with remarkable stability over numerous cycles (Liou & Chang, 2008). Similar findings were reported in the development of highly stable electrochromic and electrofluorescent dual-switching polyamides featuring bis(diphenylamino)-fluorene moieties, which show significant potential for advanced material applications due to their dual electrochromic and fluorescent functionalities (Sun et al., 2016).

Biological Activities and Applications

Compounds with structural similarities to N-(2,6-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide have demonstrated a range of biological activities. For instance, novel arylazothiazole disperse dyes containing selenium have been synthesized and found to exhibit high efficiency in dyeing polyester fibers, alongside promising antioxidant, antitumor, and antimicrobial activities. This suggests potential applications in the development of sterile or biologically active fabrics for various life applications (Khalifa et al., 2015). Additionally, semicarbazone derivatives incorporating a chloro-fluorophenyl motif have shown good antibacterial activity, highlighting their potential in antimicrobial drug development (Ahsan et al., 2016).